Cas no 58010-03-0 (10H-Phenothiazine, 10-[(4-methylphenyl)sulfonyl]-)

• Product Name: 10H-Phenothiazine, 10-[(4-methylphenyl)sulfonyl]-
• CAS No: 58010-03-0
• MF: C₁₉H₁₅NO₂S₂
• MW: 353.457902193069
• CID: 343501
• PubChem ID: 1070708
• Update Time: 2025-04-19

10H-Phenothiazine, 10-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 10-[(4-methylphenyl)sulfonyl]-
• 10-(4-methylphenyl)sulfonylphenothiazine
• AKOS000526162
• SR-01000393536-1
• Oprea1_839462
• Oprea1_566454
• 10-(4-methylphenylsulfonyl)-10h-phenothiazine
• Z56771016
• SCHEMBL22481364
• 10-[(4-methylphenyl)sulfonyl]-10H-phenothiazine
• SR-01000393536
• DTXSID80360058
• 58010-03-0

• Inchi： 1S/C19H15NO2S2/c1-14-10-12-15(13-11-14)24(21,22)20-16-6-2-4-8-18(16)23-19-9-5-3-7-17(19)20/h2-13H,1H3
• InChI Key： LPRPWRDPVGUTPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC=CC=2SC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 353.05455
• Monoisotopic Mass: 353.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 37.38